Cas no 37020-81-8 (1-Propene-2-13C (9CI))

1-Propene-2-13C (9CI) Properties

Names and Identifiers

• 1-Propene-2-13C (9CI)
• prop-1-ene
• Propene-2-13C
• (2-~13~C)Prop-1-ene
• Propene-2-13C, 99 atom % 13C
• 37020-81-8
• DTXSID10575911
• AKOS015913352
• (213C)prop-1-ene
• +Expand

• InChIKey： QQONPFPTGQHPMA-LBPDFUHNSA-N
• Inchi： InChI=1S/C3H6/c1-3-2/h3H,1H2,2H3/i3+1
• SMILES： C[13CH]=C

Computed Properties

• Exact Mass: 43.050305027g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 43.050305027g/mol
• Heavy Atom Count: 3
• Complexity: 7.5
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• LogP: 1.19230
• Refractive Index: 1.348
• Boiling Point: −47.7 °C(lit.)
• Melting Point: −185 °C(lit.)
• Vapor Pressure: 15.4 atm ( 37.7 °C)
• Flash Point: -108℃
• Density: 1.48 (vs air)